Cas no 502915-00-6 (2,7,8,11-Tetrahydroxy-1,15-isopimaradiene-3,14-dione; (7α,8β,11α)-form, 2,7-Di-Ac)

2,7,8,11-Tetrahydroxy-1,15-isopimaradiene-3,14-dione; (7α,8β,11α)-form, 2,7-Di-Ac structure

502915-00-6 structure

Product Name:2,7,8,11-Tetrahydroxy-1,15-isopimaradiene-3,14-dione; (7α,8β,11α)-form, 2,7-Di-Ac

CAS No:502915-00-6

Molecular Formula:C₂₄H₃₂O₈

Molecular Weight:448.506088256836

CID:6734449

2,7,8,11-Tetrahydroxy-1,15-isopimaradiene-3,14-dione; (7α,8β,11α)-form, 2,7-Di-Ac Properties

Names and Identifiers

- Orthosiphol Y
- (-)-Orthosiphol Y
- InChIKey： HPYXDZBUORPUPP-UHFFFAOYSA-N
- Inchi： 1S/C24H32O8/c1-8-22(6)10-14(27)18-23(7)11-15(31-12(2)25)19(28)21(4,5)16(23)9-17(32-13(3)26)24(18,30)20(22)29/h8,11,14,16-18,27,30H,1,9-10H2,2-7H3
- SMILES： CC(OC1C2(C(C(CC(C2=O)(C=C)C)O)C2(C(C(C(C(=C2)OC(=O)C)=O)(C)C)C1)C)O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 32
XLogP3: 1.582

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Catoferia spicata

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